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Compound of Interest

Compound Name: 3-(3-Chlorophenyl)propanoic acid

Cat. No.: B186468 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. This document provides essential safety and

logistical information for the proper disposal of 3-(3-Chlorophenyl)propanoic acid, ensuring

operational safety and regulatory compliance. The following procedures are based on best

practices for chlorinated organic compounds and data from closely related isomers.

Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for 3-(3-Chlorophenyl)propanoic acid was not

identified, data for the structurally similar isomer, 3-(4-Chlorophenyl)propionic acid, provides

critical safety information. Users should treat the 3-chloro isomer with similar precautions.

Hazard Summary for 3-(4-Chlorophenyl)propionic acid

Hazard Classification GHS Code Description

Acute Toxicity, Oral Category 4 Harmful if swallowed.

Serious Eye Damage Category 1 Causes serious eye damage.
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Code Statement

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P280
Wear protective gloves/ eye protection/ face

protection.

P301 + P312
IF SWALLOWED: Call a POISON CENTER or

doctor/ physician if you feel unwell.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P501
Dispose of contents/container to an approved

waste disposal plant.

Experimental Protocols: Disposal Procedures
The proper disposal of 3-(3-Chlorophenyl)propanoic acid must be conducted in accordance

with local, state, and federal regulations. The following is a general procedural guide.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical, ensure appropriate PPE is worn. This includes, but is not limited

to:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: If handling fine powders, a dust mask (e.g., N95) may be necessary

to avoid inhalation.

Step 2: Waste Collection
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Segregation: Do not mix 3-(3-Chlorophenyl)propanoic acid waste with other waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) office. It should be collected in a dedicated, properly labeled waste container.

Container: Use a clearly labeled, sealable, and chemically compatible container for solid

waste. The container should be marked "Hazardous Waste" and include the full chemical

name: "3-(3-Chlorophenyl)propanoic acid".

Spill Management: In case of a spill, avoid generating dust.[1] Sweep up the solid material

using spark-proof tools and place it into the designated hazardous waste container.[2]

Ensure the area is well-ventilated.[2][3]

Step 3: Storage Pending Disposal

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[2][3]

The storage area should be a designated hazardous waste accumulation site.

Step 4: Final Disposal

Professional Disposal: The ultimate disposal of 3-(3-Chlorophenyl)propanoic acid must be

handled by a licensed hazardous waste disposal company.[1] Do not attempt to dispose of

this chemical down the drain or in regular trash.[2][3]

Documentation: Maintain accurate records of the amount of waste generated and its

disposal date.

Regulatory Compliance: Always consult your institution's EHS department to ensure full

compliance with all applicable regulations.[1][2] The disposal method should be in

accordance with appropriate laws and regulations.[2]

Mandatory Visualization
The following diagram illustrates the decision-making and workflow process for the proper

disposal of 3-(3-Chlorophenyl)propanoic acid.
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Figure 1: Disposal Workflow for 3-(3-Chlorophenyl)propanoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b186468?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/A2429_EU_6N.pdf
https://www.chemicalbook.com/msds/3-3-3-Tris-4-chlorophenyl-propionic-acid.pdf
https://aksci.com/sds/5239CB_SDS.pdf
https://www.benchchem.com/product/b186468#3-3-chlorophenyl-propanoic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b186468#3-3-chlorophenyl-propanoic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b186468#3-3-chlorophenyl-propanoic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b186468#3-3-chlorophenyl-propanoic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b186468?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

